Cas no 1823442-40-5 (methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate
• CAS No: 1823442-40-5
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD28962929
• CID: 5152736
• PubChem ID: 119056220
• Update Time: 2026-03-03

methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 5-formyl-1-propyl-, methyl ester

• MDL： MFCD28962929
• Inchi： 1S/C9H12N2O3/c1-3-4-11-7(6-12)5-8(10-11)9(13)14-2/h5-6H,3-4H2,1-2H3
• InChI Key： ICFJFKNBOCNKCW-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C=O)=CC(C(OC)=O)=N1

Additional information on methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate (CAS: 1823442-40-5) in Chemical Biology and Pharmaceutical Applications

Methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate (CAS: 1823442-40-5) is a pyrazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound features a formyl group and a carboxylate ester, making it a valuable intermediate for the synthesis of more complex molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate as a key intermediate in the synthesis of novel JAK3 inhibitors. The researchers demonstrated that the formyl group could be selectively modified to introduce various pharmacophores, leading to compounds with improved selectivity and potency against JAK3. This work underscores the compound's utility in targeting kinase pathways implicated in autoimmune diseases.

In another recent investigation, methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate was employed as a precursor for the development of COX-2 selective inhibitors. The study, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of this compound exhibited significant anti-inflammatory activity with reduced gastrointestinal toxicity compared to traditional NSAIDs. The researchers attributed this effect to the strategic positioning of the propyl and formyl groups, which optimized binding to the COX-2 active site.

Beyond its pharmacological applications, methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate has also been investigated in materials science. A 2024 paper in ACS Applied Materials & Interfaces described its use as a linker molecule in the fabrication of metal-organic frameworks (MOFs) with potential applications in drug delivery. The compound's ability to coordinate with metal ions while maintaining structural integrity was highlighted as a key advantage.

The synthetic accessibility of methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate has been another focus of recent research. A team from MIT developed a novel one-pot synthesis method that improved the yield to over 85% while reducing the need for hazardous reagents. This advancement, detailed in Organic Process Research & Development, could facilitate larger-scale production of the compound for both research and industrial applications.

Looking forward, methyl 5-formyl-1-propyl-1H-pyrazole-3-carboxylate continues to show promise in multiple areas of chemical biology. Current research directions include its potential as a warhead in PROTAC design and its application in fluorescent probe development for cellular imaging. The compound's unique combination of reactivity and stability positions it as a valuable tool for future drug discovery and chemical biology studies.